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Compound of Interest

Compound Name: Quinoxyfen-d4

Cat. No.: B12415389 Get Quote

An In-depth Technical Guide to the Safety and Handling of Quinoxyfen-d4

This guide provides comprehensive safety and handling information for Quinoxyfen-d4,

intended for researchers, scientists, and professionals in drug development. Quinoxyfen-d4 is

the deuterated form of Quinoxyfen, an agricultural fungicide.[1] For the purposes of safety and

handling, the toxicological and chemical properties of Quinoxyfen are considered directly

applicable to its isotopically labeled counterpart.

Hazard Identification and Classification
Quinoxyfen-d4 is classified as a substance that can cause an allergic skin reaction and is very

toxic to aquatic life with long-lasting effects.[2][3]

GHS Hazard Classification:

Skin Sensitization: Category 1[3][4]

Hazardous to the aquatic environment, acute hazard: Category 1

Hazardous to the aquatic environment, long-term hazard: Category 1

Label Elements:
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Signal Word: Warning

Hazard Statements:

H317: May cause an allergic skin reaction.

H400: Very toxic to aquatic life.

H410: Very toxic to aquatic life with long lasting effects.

Precautionary Statements:

Prevention: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P272 (Contaminated

work clothing must not be allowed out of the workplace), P273 (Avoid release to the

environment), P280 (Wear protective gloves/protective clothing/eye protection/face

protection).

Response: P302+P352 (IF ON SKIN: Wash with plenty of soap and water), P333+P313 (If

skin irritation or rash occurs: Get medical advice/attention), P321 (Specific treatment),

P362+P364 (Take off contaminated clothing and wash it before reuse), P391 (Collect

spillage).

Disposal: P501 (Dispose of contents/container in accordance with

local/regional/national/international regulations).

Quantitative Data Summary
Physical and Chemical Properties
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Property Value Source

Chemical Name Quinoxyfen-d4

Molecular Formula C₁₅H₄D₄Cl₂FNO

Molecular Weight 312.16 g/mol

Appearance Not Available (NA)

Flash Point > 93.3 °C / > 100 °C

Density 1.43 g/cm³ at 20 °C

Relative Density 1.097 g/ml at 20°C

Water Solubility Soluble

Partition Coefficient (n-

octanol/water)

log Kow = 4.66 (for

Quinoxyfen)

Toxicological Data (for Quinoxyfen or similar materials)
Endpoint Species Value Source

Acute Oral Toxicity

(LD50)
Rat > 2,000 mg/kg

Acute Dermal Toxicity

(LD50)
Rat > 2,000 mg/kg

Skin Irritation
Not classified as an

irritant.

Eye Irritation
Not classified as an

irritant.

Sensitization
May cause an allergic

skin reaction.

Experimental Protocols
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Detailed experimental protocols for the toxicological assessments of Quinoxyfen-d4 are not

provided in the available documentation. However, toxicological data such as LD50 values are

typically determined using standardized guidelines, such as those established by the

Organisation for Economic Co-operation and Development (OECD).

General Methodology for Acute Toxicity Studies (Based on OECD Guidelines):

Test Animals: A specified number of laboratory animals (e.g., rats) are used for each dose

group and a control group.

Dose Administration: The substance is administered via the relevant route (oral, dermal, or

inhalation) in a single dose or a series of doses over 24 hours.

Observation Period: Animals are observed for a period, typically 14 days, for signs of toxicity

and mortality.

Data Analysis: The Lethal Dose 50 (LD50), the statistically derived dose that is expected to

cause death in 50% of the test animals, is calculated.

Pathology: A gross necropsy is performed on all animals at the end of the observation period

to identify any treatment-related changes.

Safety and Handling Procedures
First Aid Measures

In case of inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.

In case of skin contact: Immediately wash with plenty of soap and water. Take off

contaminated clothing and wash it before reuse. If skin irritation or a rash occurs, get medical

advice.

In case of eye contact: Rinse slowly and gently with water for 15-20 minutes. If contact

lenses are present, remove them after the first 5 minutes and continue rinsing. Call a poison

control center or doctor for advice.
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In case of ingestion: Call a poison control center or doctor immediately for treatment advice.

Rinse the mouth with water. Do not induce vomiting, and never give anything by mouth to an

unconscious person.

Firefighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) for firefighting if

necessary.

Accidental Release Measures
Personal Precautions: Avoid dust formation and contact with skin and eyes. Use personal

protective equipment. Evacuate personnel to safe areas and ensure adequate ventilation.

Environmental Precautions: Prevent the substance from entering drains, sewers, or

watercourses. Inform relevant authorities if seepage into a water course or sewage system

occurs.

Containment and Cleanup: Collect spillage. Prevent further leakage if it is safe to do so.

Handling and Storage
Safe Handling: Handle in accordance with good industrial hygiene and safety practices.

Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke when using this

product. Wash hands thoroughly after handling.

Storage Conditions: Store in the original container only. Recommended storage is in a

refrigerator at 2-8°C. Avoid freezing.

Exposure Controls and Personal Protection
Engineering Controls

Ensure adequate ventilation in the workplace to control airborne concentrations. Emergency

safety shower and eyewash stations should be available.

Personal Protective Equipment (PPE)
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Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.

Standard eyeglasses are not sufficient.

Skin Protection:

Gloves: Wear unlined, elbow-length, chemical-resistant gloves (e.g., nitrile, butyl,

neoprene). Inspect gloves prior to use and wash them before removal.

Body Protection: Wear impervious, fire/flame-resistant clothing or coveralls.

Footwear: Use chemical-resistant boots that cover the ankles. Pant legs should be worn

outside the boots to prevent chemicals from draining inside.

Respiratory Protection: If ventilation is inadequate or if the label requires it, use a properly

fitted respirator.

Visualized Workflow and Pathways
The following diagram illustrates the logical workflow for the safe handling of Quinoxyfen-d4.
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Quinoxyfen-d4 Safety & Handling Workflow

Preparation & Assessment

Control Measures

Operation

Post-Operation & Emergency

Hazard Identification
(SDS Review)

- Skin Sensitizer (H317)
- Aquatic Toxin (H410)

Risk Assessment
- Evaluate exposure routes

(Dermal, Inhalation)

Engineering Controls
- Fume Hood

- Adequate Ventilation

Personal Protective Equipment (PPE)
- Chemical Goggles

- Nitrile Gloves
- Lab Coat / Coveralls

Safe Handling Practices
- Avoid contact

- Wash hands after use

Handling & Use of Quinoxyfen-d4

Decontamination
- Clean work area

- Wash PPE
Emergency Procedures

Waste Disposal
- Follow local regulations

- Do not release to environment

Storage
- 2-8°C Refrigerator
- Original container

Skin Contact:
Wash with soap & water

Eye Contact:
Rinse for 15-20 min

Spill:
Contain & Collect

Click to download full resolution via product page

Caption: Workflow for safe handling of Quinoxyfen-d4 from assessment to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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